Cas no 954565-45-8 (2-(4-aminophenyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-(4-aminophenyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 954565-45-8
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• CID: 4667329
• Update Time: 2025-06-12

2-(4-aminophenyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(4-aminophenyl)-1-(3,4-dihydro-1(2H)-quinolinyl)-
• 2-(4-Aminophenyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 2-(4-aminophenyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

• Inchi： 1S/C17H18N2O/c18-15-9-7-13(8-10-15)12-17(20)19-11-3-5-14-4-1-2-6-16(14)19/h1-2,4,6-10H,3,5,11-12,18H2
• InChI Key： RGHPZWWKTGVVPG-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CCC1)CC1=CC=C(N)C=C1

Additional information on 2-(4-aminophenyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Comprehensive Overview of 2-(4-aminophenyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 954565-45-8)

The compound 2-(4-aminophenyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 954565-45-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including an aminophenyl group and a tetrahydroquinoline moiety, this compound exhibits potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are crucial in developing new therapeutic agents.

In recent years, the demand for custom synthesis of complex organic molecules like 2-(4-aminophenyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one has surged, driven by advancements in medicinal chemistry and high-throughput screening. The compound's CAS No. 954565-45-8 is frequently searched in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its molecular weight and solubility properties make it suitable for various experimental conditions, further enhancing its utility in research laboratories.

One of the most discussed topics in relation to this compound is its potential as a pharmacophore in central nervous system (CNS) drug development. The tetrahydroquinoline scaffold is known for its bioactivity, and when combined with the aminophenyl group, it may offer novel mechanisms of action. This aligns with current trends in precision medicine, where researchers seek targeted therapies with minimal side effects. Additionally, the compound's synthetic route and scalability are often explored in process chemistry forums.

From a material science perspective, 2-(4-aminophenyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one has shown promise in the development of organic semiconductors and photoactive materials. Its conjugated system and electron-donating amino group contribute to its optical properties, making it a candidate for optoelectronic devices. This application is particularly relevant given the growing interest in sustainable energy solutions and flexible electronics.

The compound's stability and purity are critical factors for researchers, as they directly impact experimental reproducibility. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS No. 954565-45-8. These methods ensure that the compound meets the stringent requirements of good laboratory practice (GLP) and quality control (QC) standards.

In summary, 2-(4-aminophenyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one represents a versatile and valuable compound in modern scientific research. Its applications span from drug discovery to advanced materials, addressing some of the most pressing challenges in these fields. As interest in tailored molecular design continues to grow, this compound is poised to play an increasingly important role in innovation.